Cas no 62222-82-6 (2-Butenoic acid, 4-cyclopentylidene-, methyl ester, (E)-)

2-Butenoic acid, 4-cyclopentylidene-, methyl ester, (E)- structure
62222-82-6 structure
Product name:2-Butenoic acid, 4-cyclopentylidene-, methyl ester, (E)-
CAS No:62222-82-6
MF:C10H14O2
MW:166.21696
CID:453767
PubChem ID:71388628

2-Butenoic acid, 4-cyclopentylidene-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-cyclopentylidene-, methyl ester, (E)-
    • methyl 4-cyclopentylidenebut-2-enoate
    • 62222-82-6
    • DTXSID60810687
    • Inchi: InChI=1S/C10H14O2/c1-12-10(11)8-4-7-9-5-2-3-6-9/h4,7-8H,2-3,5-6H2,1H3
    • InChI Key: BSLCVYNEHLIWFF-UHFFFAOYSA-N
    • SMILES: COC(=O)C=CC=C1CCCC1

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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